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Compound of Interest

Compound Name: Cinnamoyl-CoA

Cat. No.: B153736 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuances of

metabolic pathways is critical for innovation. This guide provides a detailed comparative

analysis of Cinnamoyl-CoA and its related hydroxycinnamoyl-CoA esters, central molecules

in the biosynthesis of a vast array of plant secondary metabolites. This document offers a

comprehensive overview of their biochemical properties, the enzymes that metabolize them,

and their roles in critical signaling pathways, supported by experimental data and detailed

protocols.

Cinnamoyl-CoA and its hydroxylated and methoxylated derivatives, including p-coumaroyl-

CoA, caffeoyl-CoA, feruloyl-CoA, and sinapoyl-CoA, are pivotal intermediates in the

phenylpropanoid pathway.[1][2] This pathway is responsible for the synthesis of essential

compounds such as lignins, flavonoids, stilbenes, and coumarins, which are vital for plant

development, defense, and possess significant pharmacological value.[2][3][4] The fate of

these CoA esters is largely determined by the substrate specificity of key enzymes, primarily 4-

coumarate-CoA ligase (4CL) and cinnamoyl-CoA reductase (CCR), which channel these

intermediates into distinct downstream branches of the phenylpropanoid pathway.[1][5]

Comparative Biochemical Data
The substrate specificities and kinetic efficiencies of enzymes that utilize cinnamoyl-CoA and

its related esters vary significantly across different plant species and even between enzyme

isoforms within the same plant. This diversity allows for fine-tuned regulation of metabolic flux

towards the synthesis of specific phenylpropanoid compounds. The following tables summarize
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key biochemical properties of these CoA esters and the kinetic parameters of the enzymes that

act upon them.

Table 1: Physicochemical Properties of Cinnamoyl-CoA
and Related Esters

Compound Molecular Formula Molar Mass ( g/mol )

Cinnamoyl-CoA C30H42N7O17P3S 897.7[6]

p-Coumaroyl-CoA C30H42N7O18P3S 913.67[6]

Caffeoyl-CoA C30H42N7O19P3S 929.67

Feruloyl-CoA C31H44N7O19P3S 943.70

Sinapoyl-CoA C32H46N7O20P3S 973.72[7]

Table 2: Comparative Enzyme Kinetics of Cinnamoyl-
CoA Reductase (CCR) Isoforms
Cinnamoyl-CoA reductase (CCR) catalyzes the first committed step in the biosynthesis of

monolignols, the precursors of lignin.[4][8] The enzyme's preference for different

hydroxycinnamoyl-CoA substrates directly influences the composition of the resulting lignin

polymer.
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Enzyme
Source

Substrate Km (µM)
kcat/Km (µM-
1min-1)

Reference

Arabidopsis

thaliana CCR1
Feruloyl-CoA - - [9]

Sinapoyl-CoA - - [9]

p-Coumaroyl-

CoA
- - [9]

Medicago

truncatula CCR1
Feruloyl-CoA - - [3]

Caffeoyl-CoA - (low activity) [3]

Medicago

truncatula CCR2
Caffeoyl-CoA -

(sigmoidal

kinetics)
[3]

p-Coumaroyl-

CoA
-

(sigmoidal

kinetics)
[3]

Sorghum bicolor

SbCCR1
Feruloyl-CoA - (high activity) [8]

Caffeoyl-CoA - (low activity) [8]

p-Coumaroyl-

CoA
- (low activity) [8]

Capsicum

chinense

CcCCR1

Feruloyl-CoA 23.99 0.048 [10]

Sinapoyl-CoA 32.35 0.022 [10]

p-Coumaroyl-

CoA
34.52 0.024 [10]

Capsicum

chinense

CcCCR2

Feruloyl-CoA 16.53 0.819 [10]

Sinapoyl-CoA 95.87 0.016 [10]
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p-Coumaroyl-

CoA
107.21 0.095 [10]

Oryza sativa

OsCCR20
Feruloyl-CoA 15.71 1.41 [11]

p-Coumaroyl-

CoA
24.08 0.32 [11]

Sinapoyl-CoA 23.34 0.24 [11]

Oryza sativa

OsCCR21
Feruloyl-CoA 2.70 0.77 [11]

p-Coumaroyl-

CoA
16.36 0.08 [11]

Sinapoyl-CoA 10.20 0.07 [11]

Morus alba

MaCCR1
Feruloyl-CoA -

(higher than

sinapoyl-CoA)
[12]

Sinapoyl-CoA - - [12]

Note: Some values for Km and kcat/Km were not explicitly stated in the referenced abstracts

and are indicated as "-". The relative activities were noted where available.

Table 3: Comparative Enzyme Kinetics of 4-Coumarate-
CoA Ligase (4CL) Isoforms
4-Coumarate-CoA ligase (4CL) activates cinnamic acid and its hydroxylated derivatives by

ligating them to Coenzyme A, a critical step that precedes their entry into various branches of

the phenylpropanoid pathway.[1][2]
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Enzyme
Source

Substrate Km (µM)
kcat/Km (M-1s-
1)

Reference

Streptomyces sp.

fcs
Ferulate - - [13]

Caffeate - - [13]

4-Coumarate - - [13]

Cinnamic acid - (less active) [13]

Note: Specific kinetic values for 4CL isoforms were less frequently reported in the initial search

results in a comparative tabular format.

Key Metabolic Pathways and Their Regulation
The distribution of Cinnamoyl-CoA and its related esters into different biosynthetic routes is a

highly regulated process. The following diagrams, generated using the DOT language, illustrate

the central phenylpropanoid pathway and a key downstream branch leading to flavonoid

biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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